N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-4-(N,N-diallylsulfamoyl)benzamide
Description
N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-4-(N,N-diallylsulfamoyl)benzamide, commonly known as COB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. COB is a synthetic compound that belongs to the family of oxadiazole derivatives and has a unique molecular structure that makes it an attractive candidate for various scientific studies.
Scientific Research Applications
Chemical Reactions and Synthesis
N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-4-(N,N-diallylsulfamoyl)benzamide is involved in various chemical reactions and synthetic processes. For instance, Kawashima and Tabei (1986) discussed the reaction of benzamide oxime with N, N′-dicyclohexylcarbodiimide, which resulted in derivatives including 5-cyclohexylamino-1,2,4-oxadiazole Kawashima & Tabei, 1986. Similarly, Il’in et al. (2018) explored the synthesis of 2-methyl-5-amino-1,2,4-oxadiazolium bromides, demonstrating the electrophilic activation and reactivity of related compounds Il’in, Bolotin, Suslonov, & Kukushkin, 2018.
Anticancer and Antimicrobial Properties
Research by Kavitha, Kannan, and Gnanavel (2016) on a series of 3-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-N-substituted aniline derivatives indicated potential for anticancer and anti-inflammatory activities Kavitha, Kannan, & Gnanavel, 2016. Additionally, Kavitha, Nasarullah, and Kannan (2019) synthesized 1,3,4-oxadiazole containing sulfonamide derivatives, showing promising anti-inflammatory and antimicrobial activities Kavitha, Nasarullah, & Kannan, 2019.
Photolysis and Physical Properties
Tsuge, Oe, and Tashiro (1977) investigated the photolysis of 1,3,4-oxadiazoles in alcohols, which is relevant to understanding the physical and chemical properties of these compounds Tsuge, Oe, & Tashiro, 1977.
Biomedical Applications
The biomedical applications of N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-4-(N,N-diallylsulfamoyl)benzamide and related compounds include potential therapeutic uses. For example, Rajak et al. (2013) synthesized novel limonene and citral based 1,3,4-oxadiazoles with potential for antiepileptic activity Rajak, Singh Thakur, Singh, Raghuvanshi, Sah, Veerasamy, Sharma, Singh Pawar, & Kharya, 2013.
properties
IUPAC Name |
4-[bis(prop-2-enyl)sulfamoyl]-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N4O4S/c1-3-14-25(15-4-2)30(27,28)18-12-10-16(11-13-18)19(26)22-21-24-23-20(29-21)17-8-6-5-7-9-17/h3-4,10-13,17H,1-2,5-9,14-15H2,(H,22,24,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LBUZWJVFJUYFJW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN(CC=C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3CCCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N4O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-4-(N,N-diallylsulfamoyl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(4-fluorophenyl)-3-(3-methoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine hydrobromide](/img/structure/B2993276.png)
![3-((4-methyl-5-((3-nitrobenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one](/img/structure/B2993277.png)
![2-(1H-benzo[d]imidazol-1-yl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)acetamide](/img/structure/B2993279.png)
![2-[3-(3-chlorophenyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]-N-[3-(propan-2-yl)phenyl]acetamide](/img/no-structure.png)
![5-cyano-N-(2-methoxyphenyl)-2-methyl-4-(5-methylfuran-2-yl)-6-({2-[(2-methylphenyl)amino]-2-oxoethyl}sulfanyl)-1,4-dihydropyridine-3-carboxamide](/img/structure/B2993285.png)
![N-(2-(dimethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride](/img/structure/B2993286.png)
![2-[[4-(2,3-Dimethylphenyl)-5-thiophen-2-yl-1,2,4-triazol-3-yl]sulfanyl]-1-phenylethanone](/img/structure/B2993289.png)
